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Compound of Interest

Compound Name: trans-1,4-Dichloro-2-butene

Cat. No.: B041546

Essential Safety and Handling Guide for trans-1,4-
Dichloro-2-butene

This guide provides critical safety, handling, and disposal information for laboratory personnel
working with trans-1,4-Dichloro-2-butene. Adherence to these procedures is essential for
ensuring a safe laboratory environment.

Chemical Properties and Hazards Overview

trans-1,4-Dichloro-2-butene is a colorless to light yellow liquid with a distinct, sweet, and
pungent odor.[1][2] It is a highly toxic, flammable, and corrosive chemical that poses significant
health risks, including the potential to cause cancer.[3][4] The substance is toxic if swallowed,
in contact with skin, or inhaled.[4] It causes severe skin and eye burns.[3] Due to its hazardous
nature, it must be handled with extreme caution using appropriate personal protective
equipment and engineering controls.
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Property Value

CAS Number 110-57-6

Molecular Formula C4H6CI2

Molecular Weight 125.00 g/mol

Boiling Point 74-76 °C at 40 mmHg
Melting Point 1-3°C

Flash Point 53 °C (127.4 °F) - closed cup
Density 1.183 g/mL at 25 °C

Vapor Pressure 10 mmHg at 20 °C

Storage Temperature 2-8°C

_ o ACGIH recommends a limit of 0.005 ppm
Airborne Exposure Limit )
averaged over an 8-hour workshift.[5][6]

Health Hazard Information

o Acute Effects: Causes severe burns to the skin and eyes and is a lachrymator (induces
tearing).[3] Inhalation may be fatal, causing chemical burns to the respiratory tract.[3]
Ingestion is poisonous and results in burns to the gastrointestinal tract.[3] It is toxic in contact
with skin.[3]

» Chronic Effects: May cause cancer in humans.[3] It is also suspected of damaging fertility or
the unborn child and may cause genetic defects.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling trans-1,4-Dichloro-2-butene.
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PPE Category Specification

Wear appropriate protective gloves. Safety

equipment suppliers recommend Polyvinyl

Hand .
Alcohol, Viton®, and DuPont Tychem®
Responder® as protective materials.[5]
Eye/Face Use chemical safety goggles and a face shield.
Wear appropriate protective clothing to minimize
skin contact.[3] This includes a lab coat, and for
Skin/Body larger quantities or risk of splash, a chemical-

resistant apron or suit. All protective clothing

should be clean and put on before work.[5]

A NIOSH/MSHA or European Standard EN 149
approved respirator is required if exposure limits
Respiratory are exceeded or if irritation is experienced.[3]
For potential exposure above 0.005 ppm, a full
facepiece respirator with an organic vapor

cartridge is recommended.[5]

Operational Plan: Step-by-Step Handling
Procedures

All operations involving trans-1,4-Dichloro-2-butene must be conducted in a designated area,
within a chemical fume hood.[3] An eyewash station and safety shower must be readily
accessible.[3]

Preparation:
o Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS).[3]
e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

o Gather Materials: Assemble all necessary equipment, including spark-proof tools and
explosion-proof equipment.[3]
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o Don PPE: Put on all required personal protective equipment as specified in the table above.
Handling:

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[7]

e Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[8]

e Avoid Inhalation and Contact: Do not breathe vapors, mist, or gas.[3] Avoid contact with
eyes, skin, and clothing.[3]

o Storage: Keep the container tightly closed and store in a cool, dry, well-ventilated area, away
from ignition sources.[8][9] It is recommended to store it under an argon blanket and
refrigerated at temperatures between 2-8°C.[3]

Post-Handling:
o Decontamination: Wash hands and any exposed skin thoroughly after handling.[5]

o Clothing: Contaminated work clothes should be removed promptly and laundered by trained
personnel.[6]

e Work Area: Clean the work area thoroughly.

Disposal Plan

trans-1,4-Dichloro-2-butene and its container must be disposed of as hazardous waste.[3]
Spill Response:

e Evacuate: In case of a spill, evacuate the area immediately.

« Ventilate: Ensure the area is well-ventilated.

o Containment: Absorb the spill with inert material such as vermiculite, sand, or earth.[3]
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o Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,
sealed container for disposal.[3]

» Decontamination: Clean the spill area thoroughly.
Waste Disposal:
o Waste Classification: This material is classified as hazardous waste.

o Regulatory Compliance: Disposal must be in accordance with all applicable federal, state,
and local environmental regulations. High-temperature incineration with hydrochloric acid
scrubbing is a potential disposal method.[1] Contact your institution's environmental health
and safety department for specific guidance.

o Container Disposal: Do not reuse empty containers. They should be treated as hazardous
waste.

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal of trans-1,4-Dichloro-2-butene
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Caption: Workflow for safe handling and disposal of trans-1,4-Dichloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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